2-{[1-(2-ethylphenyl)-2,5-dioxo-3-pyrrolidinyl]thio}-N-(4-fluorophenyl)acetamide

• IUPAC Name: 2-[1-(2-ethylphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl-N-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C20H19FN2O3S/c1-2-13-5-3-4-6-16(13)23-19(25)11-17(20(23)26)27-12-18(24)22-15-9-7-14(21)8-10-15/h3-10,17H,2,11-12H2,1H3,(H,22,24)
• InChI Key: MNSRLGPFPDSJBT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1N2C(=O)CC(C2=O)SCC(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C20H19FN2O3S
• Molecular Weight: 386.4 g/mol

Description

2-{[1-(2-ethylphenyl)-2,5-dioxo-3-pyrrolidinyl]thio}-N-(4-fluorophenyl)acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. It is commonly known as EPPA and is a thioacetamide derivative.

Mechanism of Action

The mechanism of action of EPPA involves the inhibition of the enzyme cyclooxygenase-2 (COX-2). COX-2 is responsible for the production of inflammatory mediators such as prostaglandins. By inhibiting COX-2, EPPA reduces the production of these inflammatory mediators, thereby reducing inflammation.
Biochemical and Physiological Effects:
EPPA has been shown to have significant biochemical and physiological effects in various studies. It has been found to reduce inflammation and oxidative stress in animal models of various diseases. It has also been shown to reduce the growth of tumors in animal models.

Advantages and Limitations for Lab Experiments

EPPA has several advantages for use in lab experiments. It is relatively easy to synthesize and has been shown to have significant anti-inflammatory and anti-tumor properties. However, there are also limitations to its use in lab experiments. EPPA is not very soluble in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on EPPA. One potential application is in the treatment of Alzheimer's disease and other neurodegenerative disorders. EPPA has been shown to have neuroprotective effects in animal models, making it a promising candidate for further research in this area. Additionally, further studies are needed to explore the potential anti-tumor properties of EPPA and its mechanisms of action in this regard.

Scientific Research Applications

EPPA has been extensively studied for its potential applications in various fields of scientific research. It has been found to have significant anti-inflammatory and anti-tumor properties. It has also been shown to have potential applications in the treatment of Alzheimer's disease and other neurodegenerative disorders.